Cas no 13371-95-4 (N-Benzyl-o-phenetidine)

• Product Name: N-Benzyl-o-phenetidine
• CAS No: 13371-95-4
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• MDL: MFCD00059373
• CID: 119516
• PubChem ID: 87563469
• Update Time: 2025-10-29

N-Benzyl-o-phenetidine Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-2-ethoxyaniline
• N-Benzyl-o-phenetidine
• Benzenemethanamine,N-(2-ethoxyphenyl)-
• Benzylphenetidine
• N-Benzyl-N-(2-ethoxyphenyl)amine
• VCFBFZSSLLVLIS-UHFFFAOYSA-N
• N-Benzyl-N-(2-ethoxyphenyl)amine #
• B0431
• MFCD00059373
• AKOS000230870
• A806666
• 4-acetamido-2,5-dimethoxy-benzenesulfonyl chloride
• D88646
• FT-0636882
• 13371-95-4
• SB80392
• DTXSID60340313
• SCHEMBL23879209
• CS-0444745
• DB-042198
• DTXCID40291394

• MDL： MFCD00059373
• Inchi： 1S/C15H17NO/c1-2-17-15-11-7-6-10-14(15)16-12-13-8-4-3-5-9-13/h3-11,16H,2,12H2,1H3
• InChI Key： VCFBFZSSLLVLIS-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 227.13100
• Monoisotopic Mass: 227.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7
• Topological Polar Surface Area: 21.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.081
• Melting Point: 29.0 to 32.0 deg-C
• Boiling Point: 341.9°C at 760 mmHg
• Flash Point: 142°C
• Refractive Index: 1.597
• PSA: 21.26000
• LogP: 3.77040
• Solubility: Not determined

N-Benzyl-o-phenetidine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines

Additional information on N-Benzyl-o-phenetidine

Recent Advances in the Study of N-Benzyl-o-phenetidine (CAS: 13371-95-4) in Chemical Biology and Pharmaceutical Research

N-Benzyl-o-phenetidine (CAS: 13371-95-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly focusing on its pharmacological properties and synthetic pathways. This research brief aims to summarize the latest findings related to this compound, providing insights into its molecular mechanisms, therapeutic potential, and challenges in its utilization.

One of the key areas of investigation has been the synthesis and optimization of N-Benzyl-o-phenetidine. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug formulations. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts are essential for scaling up production and meeting regulatory standards.

In addition to synthetic improvements, recent studies have delved into the pharmacological effects of N-Benzyl-o-phenetidine. Preliminary in vitro and in vivo experiments suggest that the compound exhibits promising bioactivity, including anti-inflammatory and analgesic properties. These findings are particularly relevant for the development of new therapeutic agents targeting chronic pain and inflammatory disorders. However, further research is needed to fully understand its mechanism of action and potential side effects.

Another significant aspect of current research is the exploration of N-Benzyl-o-phenetidine's role in combination therapies. Scientists are investigating its synergistic effects with other pharmaceutical compounds to enhance therapeutic outcomes. For instance, early-stage clinical trials have shown that when combined with certain anti-cancer drugs, N-Benzyl-o-phenetidine may improve drug efficacy and reduce adverse effects. These studies highlight the compound's versatility and potential for multi-faceted applications in medicine.

Despite these advancements, challenges remain in the widespread adoption of N-Benzyl-o-phenetidine. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through rigorous preclinical and clinical testing. Regulatory hurdles also pose significant barriers, requiring comprehensive data to demonstrate safety and efficacy. Collaborative efforts between academia, industry, and regulatory bodies will be crucial to overcoming these obstacles.

In conclusion, N-Benzyl-o-phenetidine (CAS: 13371-95-4) represents a promising candidate for future drug development, with its diverse pharmacological properties and potential for combination therapies. Ongoing research is expected to further elucidate its benefits and limitations, paving the way for its integration into clinical practice. This brief underscores the importance of continued investment in the study of this compound to unlock its full therapeutic potential.